![molecular formula C20H18ClN3O3S B2751072 N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-yl)thio)acetamide CAS No. 941969-86-4](/img/structure/B2751072.png)
N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups, including a benzo[d][1,3]dioxole, an imidazole ring, and a thioacetamide group . The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzo[d][1,3]dioxole and imidazole rings are likely to contribute to the rigidity of the molecule, while the thioacetamide group could potentially participate in various chemical reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be determined by its molecular structure. For example, the presence of multiple aromatic rings would likely make it relatively nonpolar and insoluble in water .Scientific Research Applications
Synthesis and Antitumor Evaluation
- A study conducted by Yurttaş, Tay, and Demirayak (2015) on N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, which share a core structural similarity with the specified compound, demonstrated considerable anticancer activity against certain cancer cell lines. This suggests the potential of such compounds in the development of new antitumor agents (Yurttaş, Tay, & Demirayak, 2015).
Antioxidants for Base Oil
- Research by Basta et al. (2017) on some benzimidazole derivatives as antioxidants indicated their potential in enhancing the oxidation stability of base stock, demonstrating the chemical versatility and applicability of similar compounds in industrial applications (Basta et al., 2017).
Cascade Reactions for Heterocycles
- The work by Schmeyers and Kaupp (2002) on thioureido-acetamides in cascade reactions for heterocyclic syntheses illustrates the compound's utility in generating diverse heterocycles, emphasizing its role in facilitating efficient synthetic pathways in organic chemistry (Schmeyers & Kaupp, 2002).
Anthelmintic Activity Evaluation
- Kumar and Sahoo (2014) explored the anthelmintic activity of novel synthesized 1,2,4-triazole moiety clubbed with benzimidazole ring, indicating the potential biomedical applications of such compounds against parasitic worms (Kumar & Sahoo, 2014).
Metabolic Stability Improvement
- Stec et al. (2011) investigated the metabolic stability of PI3K/mTOR dual inhibitors, revealing efforts to enhance the metabolic profile of compounds similar to the specified chemical, showcasing its relevance in drug development processes (Stec et al., 2011).
Future Directions
Properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-2-[5-(4-chlorophenyl)-1-methylimidazol-2-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18ClN3O3S/c1-24-16(14-3-5-15(21)6-4-14)10-23-20(24)28-11-19(25)22-9-13-2-7-17-18(8-13)27-12-26-17/h2-8,10H,9,11-12H2,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRMQAGIVTHLDRG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CN=C1SCC(=O)NCC2=CC3=C(C=C2)OCO3)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.